Cas no 1262412-55-4 (1-Fluoro-3-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene)

• Product Name: 1-Fluoro-3-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene
• CAS No: 1262412-55-4
• MF: C₉H₅F₇
• MW: 246.12482714653
• CID: 4692037
• Update Time: 2023-08-15

1-Fluoro-3-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene
• 1-Fluoro-3-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene

• Inchi： 1S/C9H5F7/c10-7-2-5(4-8(11,12)13)1-6(3-7)9(14,15)16/h1-3H,4H2
• InChI Key： MVRJPGOPPCOTCP-UHFFFAOYSA-N
• SMILES： FC(CC1C=C(C=C(C(F)(F)F)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Topological Polar Surface Area: 0